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Introduction
Fluorogenic peptide substrates are essential tools for measuring enzyme activity in a

continuous and highly sensitive manner. The substrate, Alanine-Phenylalanine-Lysine-7-amido-

4-methylcoumarin (Ala-Phe-Lys-AMC), is a valuable tool for assaying the activity of proteases

that exhibit specificity for lysine at the P1 position of the cleavage site. Upon enzymatic

cleavage of the amide bond between the peptide and the 7-amido-4-methylcoumarin (AMC)

fluorophore, the highly fluorescent AMC is released. The increase in fluorescence intensity is

directly proportional to the enzyme's activity and can be monitored in real-time. This application

note provides a detailed protocol for determining the activity of proteases, such as plasmin and

trypsin, using Ala-Phe-Lys-AMC. It includes procedures for sample preparation, assay

execution, and data analysis, complete with illustrative data and visualizations to guide the

user.

Principle of the Assay
The core of this assay is the enzymatic hydrolysis of the non-fluorescent substrate Ala-Phe-
Lys-AMC. A protease that recognizes and cleaves the peptide sequence after the Lysine

residue liberates the AMC fluorophore. The free AMC molecule exhibits significant fluorescence

when excited with ultraviolet light (typically around 360-380 nm), with a strong emission peak in

the blue range (approximately 440-460 nm). The rate of increase in fluorescence is directly

proportional to the rate of substrate cleavage and thus to the enzyme's activity. By creating a
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standard curve with known concentrations of free AMC, the measured relative fluorescence

units (RFU) can be converted into the molar amount of product formed, allowing for the

quantitative determination of enzyme activity.

Experimental Protocols
Materials and Reagents

Ala-Phe-Lys-AMC trifluoroacetate salt

Enzyme (e.g., human plasmin, bovine trypsin)

7-Amino-4-methylcoumarin (AMC) standard

Assay Buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, pH 8.0)

Enzyme Dilution Buffer (e.g., Assay Buffer with 0.1% (w/v) bovine serum albumin)

DMSO (for dissolving substrate and standard)

Black, flat-bottom 96-well microplate

Fluorescence microplate reader with excitation and emission filters for ~380 nm and ~460

nm, respectively

Standard laboratory equipment (pipettes, tubes, etc.)

Preparation of Reagents
Ala-Phe-Lys-AMC Substrate Stock Solution (10 mM): Dissolve the Ala-Phe-Lys-AMC
trifluoroacetate salt in DMSO to a final concentration of 10 mM. Store in aliquots at -20°C,

protected from light.

AMC Standard Stock Solution (1 mM): Dissolve the 7-Amino-4-methylcoumarin in DMSO to

a final concentration of 1 mM. Store in aliquots at -20°C, protected from light.

Enzyme Stock Solution: Prepare a stock solution of the enzyme in an appropriate buffer

(refer to the manufacturer's instructions). Determine the protein concentration of the stock

solution. Store aliquots at -80°C.
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Working Solutions: On the day of the experiment, thaw the required aliquots of substrate,

standard, and enzyme. Prepare dilutions in the appropriate buffers as described in the

protocols below. Keep all enzyme solutions on ice.

Experimental Workflow
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Preparation

Assay Execution

Data Analysis

Prepare Reagents
(Substrate, Standard, Enzyme, Buffers)

Prepare AMC Standard Curve
Dilution Series

Prepare Enzyme Samples
(and Controls)

Add Standards/Samples to Plate

Initiate Reaction with
Substrate Addition

Incubate at Controlled Temperature

Read Fluorescence (Kinetic Mode)

Plot AMC Standard Curve
(RFU vs. [AMC])

Calculate Rate of Reaction
(ΔRFU/Δtime)

Convert Rate to Molar Units
using Standard Curve

Calculate Enzyme Activity
(U/mg)
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To cite this document: BenchChem. [Application Note and Protocol: Calculating Enzyme
Activity from Ala-Phe-Lys-AMC Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b568614#calculating-enzyme-activity-from-ala-phe-
lys-amc-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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